Cas no 181997-71-7 (1-[2-chloro-3-methyl-4-(methylsulfanyl)phenyl]ethanone)

• Product Name: 1-[2-chloro-3-methyl-4-(methylsulfanyl)phenyl]ethanone
• CAS No: 181997-71-7
• MF: C₁₀H₁₁ClOS
• MW: 214.711740732193
• MDL: MFCD09955576
• CID: 1373977
• PubChem ID: 23213262
• Update Time: 2025-06-30

1-[2-chloro-3-methyl-4-(methylsulfanyl)phenyl]ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[2-chloro-3-methyl-4-(methylsulfanyl)phenyl]ethanone
• ethanone, 1-[2-chloro-3-methyl-4-(methylthio)phenyl]-
• LogP
• 1-(2-CHLORO-3-METHYL-4-METHYLSULFANYL-PHENYL)-ETHANONE
• 1-(2-CHLORO-3-METHYL-4-METHYLSULFANYL-PHENYL)-ETHANONE(WXC06046)
• NS00003505
• 2-chloro-3-methyl-4-methylthioacetophenone
• SCHEMBL4028749
• 1-[2-chloro-3-methyl-4-(methylsulfanyl)phenyl]ethan-1-one
• MFCD09955576
• 1-[2-Chloro-3-methyl-4-(methylthio)phenyl]ethanone
• 181997-71-7
• SY126576
• 1-(2-Chloro-3-methyl-4-(methylthio)phenyl)ethanone
• CS-0080102
• EC 605-954-7
• DTXSID001227310
• W15594
• 1-(2-chloro-3-methyl-4-methylsulfanylphenyl)ethanone
• AS-69639
• AKOS037646570
• 2 inverted exclamation mark -Chloro-3 inverted exclamation mark -methyl-4 inverted exclamation mark -(methylthio)acetophenone

• MDL： MFCD09955576
• Inchi： 1S/C10H11ClOS/c1-6-9(13-3)5-4-8(7(2)12)10(6)11/h4-5H,1-3H3
• InChI Key： ZSHNSXSONOHWNB-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=O)C=CC(=C1C)SC

Computed Properties

• Exact Mass: 214.02203
• Monoisotopic Mass: 214.0219138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Density: 1.21
• Boiling Point: 295.1°C at 760 mmHg
• Flash Point: 132.3°C
• Refractive Index: 1.57
• PSA: 17.07

Additional information on 1-[2-chloro-3-methyl-4-(methylsulfanyl)phenyl]ethanone

Research Briefing on 1-[2-chloro-3-methyl-4-(methylsulfanyl)phenyl]ethanone (CAS: 181997-71-7)

1-[2-chloro-3-methyl-4-(methylsulfanyl)phenyl]ethanone (CAS: 181997-71-7) is a chemical compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and agrochemical industries. This research briefing aims to provide an overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the chloro and methylsulfanyl substituents, make it a versatile building block for the development of novel drugs and agrochemicals. Researchers have explored its utility in the synthesis of herbicides, fungicides, and pharmaceutical agents targeting a range of diseases.

One of the most notable findings in recent literature is the compound's potential as a precursor in the synthesis of kinase inhibitors. Kinases play a crucial role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. Preliminary studies suggest that derivatives of 1-[2-chloro-3-methyl-4-(methylsulfanyl)phenyl]ethanone exhibit promising inhibitory activity against specific kinase targets, opening new avenues for drug discovery.

In addition to its pharmaceutical applications, the compound has also been investigated for its agrochemical potential. Recent research has demonstrated its efficacy as a precursor for the synthesis of novel herbicides with improved selectivity and environmental safety profiles. These findings are particularly relevant in the context of increasing demand for sustainable agricultural practices.

The synthesis of 1-[2-chloro-3-methyl-4-(methylsulfanyl)phenyl]ethanone has been optimized in several recent studies, with a focus on improving yield and reducing environmental impact. Green chemistry approaches, such as the use of catalytic methods and solvent-free reactions, have been explored to enhance the sustainability of its production.

Despite these advancements, challenges remain in the large-scale production and application of this compound. Issues such as stability, bioavailability, and toxicity need to be addressed in future research. However, the growing body of evidence supporting its utility in both pharmaceutical and agrochemical fields underscores its potential as a valuable chemical entity.

In conclusion, 1-[2-chloro-3-methyl-4-(methylsulfanyl)phenyl]ethanone (CAS: 181997-71-7) represents a promising compound with diverse applications. Continued research into its synthesis, biological activity, and potential therapeutic uses is essential to fully realize its potential. This briefing highlights the need for interdisciplinary collaboration to overcome existing challenges and unlock new opportunities for this versatile molecule.